Cas no 891113-76-1 (4-ethoxy-N-{3-3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}benzamide)

• Product Name: 4-ethoxy-N-{3-3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}benzamide
• CAS No: 891113-76-1
• MF: C₂₅H₂₀N₆O₂
• MW: 436.465304374695
• CID: 6031659
• PubChem ID: 16873322
• Update Time: 2025-07-15

4-ethoxy-N-{3-3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-{3-3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}benzamide
• 4-ethoxy-N-[3-(3-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]benzamide
• F2508-1088
• AKOS024654545
• 891113-76-1
• 4-ethoxy-N-{3-[3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]phenyl}benzamide
• 4-ethoxy-N-(3-(3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)benzamide

• Inchi： 1S/C25H20N6O2/c1-2-33-21-8-6-18(7-9-21)25(32)27-20-5-3-4-19(16-20)22-10-11-23-28-29-24(31(23)30-22)17-12-14-26-15-13-17/h3-16H,2H2,1H3,(H,27,32)
• InChI Key： NLWQDXXZGZYPPI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C2=NN3C(C4=CC=NC=C4)=NN=C3C=C2)=C1)(=O)C1=CC=C(OCC)C=C1

Computed Properties

• Exact Mass: 436.16477390g/mol
• Monoisotopic Mass: 436.16477390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 94.3Ų

Additional information on 4-ethoxy-N-{3-3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}benzamide

Chemical Profile of 4-ethoxy-N-{3-3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}benzamide (CAS No. 891113-76-1)

4-ethoxy-N-{3-3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}benzamide (CAS No. 891113-76-1) is a highly sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule represents a confluence of structural complexity and functional diversity, making it a subject of intense interest for researchers exploring novel therapeutic avenues. The compound’s intricate framework, characterized by multiple heterocyclic moieties and aromatic substituents, positions it as a promising candidate for further investigation in drug discovery and medicinal chemistry.

The chemical structure of 4-ethoxy-N-{3-3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}benzamide encompasses several key pharmacophoric elements that are known to contribute to biological activity. The presence of a benzamide moiety is particularly noteworthy, as benzamides are widely recognized for their role in modulating various biological pathways. Specifically, the benzamide group is often associated with anti-inflammatory, analgesic, and anticancer properties, depending on the substituents attached to the aromatic ring and the amide nitrogen.

Furthermore, the compound features a triazolopyridazine core, which is a fused heterocyclic system that has been extensively studied for its potential biological effects. Triazolopyridazines are known to exhibit a range of pharmacological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The incorporation of this scaffold into 4-ethoxy-N-{3-3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}benzamide suggests that it may possess similar or even enhanced biological activities due to the synergistic interactions between the different functional groups.

The pyridine moiety in the structure also plays a crucial role in determining the compound’s biological profile. Pyridine derivatives are well-documented for their involvement in various pharmacological processes, including neurotransmitter receptor interactions and enzyme inhibition. In 4-ethoxy-N-{3-3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}benzamide, the pyridine ring is substituted with an ethoxy group at the 4-position and is part of a larger triazolopyridazine system. This substitution pattern may influence the compound’s solubility, metabolic stability, and interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of small molecules like 4-ethoxy-N-{3-3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylyphenyl}benzamide to various biological targets. These studies have highlighted the potential of this compound as an inhibitor of enzymes involved in inflammation and cancer progression. For instance, computational studies suggest that it may interact with cyclooxygenase (COX) enzymes or other inflammatory mediators by occupying binding pockets that are critical for their function.

The benzene ring in 4-ethoxy-N-{3-3-(pyridin-4-yll)-1,2-triazolo[1][5-a]pyrazine]-6-yldiphenyl}benzamide (a closely related compound) has been shown to modulate receptor activity through hydrophobic interactions and π-stacking effects. In the context of CAS No. 89111376, these interactions may contribute to its binding affinity to specific protein targets. Additionally, the phenyl group attached to the triazolopyridazine core could provide further opportunities for fine-tuning biological activity through structural modifications.

The synthesis of CAS No 89111376 presents a significant challenge due to its complex structural features. However， recent developments in synthetic methodologies have made it possible to construct such intricate molecules with greater efficiency and precision. Techniques such as transition-metal-catalyzed cross-coupling reactions、multicomponent reactions，and microwave-assisted synthesis have been instrumental in facilitating the assembly of heterocyclic frameworks like those found in this compound.

One particularly notable aspect of CAS No 89111376 is its potential as a lead compound for drug development。 The combination of pharmacophoric elements from benzamides、triazolopyridazines，and pyridine derivatives suggests that it may exhibit multiple modes of action，which could be advantageous for treating complex diseases such as cancer or inflammatory disorders。 Moreover， its structural complexity provides ample opportunities for derivatization， allowing researchers to optimize its pharmacological properties further.

In conclusion，CAS No 89111376 represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents。 Its intricate framework， featuring multiple heterocyclic systems and functional groups， positions it as a promising candidate for further investigation in drug discovery。 As research continues to uncover new insights into its biological activity， this compound holds great potential for contributing to advancements in medicinal chemistry and therapeutic intervention.